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Compound of Interest

Compound Name: 4-Chloroheptane

Cat. No.: B3059406

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of 4-Chloroheptane, a chlorinated hydrocarbon of interest in various chemical and
pharmaceutical applications. This document outlines its boiling point and density, supported by
detailed experimental protocols for their determination, ensuring accuracy and reproducibility in
a laboratory setting.

Core Physical Properties of 4-Chloroheptane

Quantitative analysis of 4-Chloroheptane reveals the following key physical constants. These
values are critical for its handling, application in synthesis, and for computational modeling.

Physical Property Value Units
Boiling Point 152.39 (estimate)[1][2][3][4] °C
Density 0.8710[1][2][3][41[5] g/mL
Melting Point -69.5 (estimate)[1][2][3][4] °C
Molecular Weight 134.65[1][2] g/mol
Molecular Formula C7H1sClI[1][2]
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Experimental Determination of Physical Properties

Accurate determination of the physical properties of a compound like 4-Chloroheptane is
fundamental. The following sections detail standardized experimental protocols for measuring
its boiling point and density.

Boiling Point Determination: Thiele Tube Method

The Thiele tube method is a convenient and widely used technique for determining the boiling
point of a small liquid sample.[6]

Materials:

e Thiele tube

o Thermometer (calibrated)

o Capillary tube (sealed at one end)

e Small test tube

» Rubber band or wire to attach the test tube to the thermometer
» Heating mantle or Bunsen burner

e Mineral oil or silicone oll

Procedure:

o Sample Preparation: A small amount of 4-Chloroheptane (approximately 0.5 mL) is placed
into the small test tube.[6]

o Capillary Tube Insertion: The sealed capillary tube is placed into the test tube with the open
end submerged in the liquid.

o Apparatus Assembly: The test tube is attached to the thermometer using a rubber band,
ensuring the sample is level with the thermometer bulb. This assembly is then clamped and
lowered into the Thiele tube, which is partially filled with oil.[6]
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o Heating: The side arm of the Thiele tube is gently heated, allowing the convection of the oll
to ensure uniform temperature distribution.

e Observation: As the temperature rises, a slow stream of bubbles will emerge from the open
end of the capillary tube. Heating is continued until a steady and rapid stream of bubbles is
observed.

» Boiling Point Reading: The heat source is then removed. The temperature at which the liquid
just begins to enter the capillary tube is recorded as the boiling point.[6] This occurs when
the vapor pressure of the sample equals the atmospheric pressure.

Density Determination: Pychometer Method

The pycnometer method is a precise technique for determining the density of a liquid by
measuring its mass within a known volume.

Materials:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance (accurate to £0.001 g)

4-Chloroheptane sample

Distilled water (for calibration)

Thermometer

Procedure:
o Calibration of Pycnometer:
o The clean and dry pycnometer is weighed accurately on the analytical balance (ma).

o The pycnometer is then filled with distilled water of a known temperature and weighed
again (m2).
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o The mass of the water is calculated (mz - ma).

o The volume of the pycnometer (V) is determined by dividing the mass of the water by the
known density of water at that specific temperature.

o Measurement of 4-Chloroheptane:

o The pycnometer is emptied, dried thoroughly, and filled with 4-Chloroheptane at the same
temperature as the water.

o The pycnometer filled with 4-Chloroheptane is weighed (ms).
o The mass of the 4-Chloroheptane is calculated (ms - ma).
» Density Calculation:

o The density of 4-Chloroheptane is calculated by dividing the mass of the sample by the
volume of the pycnometer: Density = (ms - m1) / V

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of 4-Chloroheptane.
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Workflow for Physical Property Determination of 4-Chloroheptane
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Weigh Empty Pycnometer
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Weigh Pycnometer with 4-Chloroheptane

Calculate Mass of 4-Chloroheptane

Observe Bubble Stream

Record Temperature at Liquid Ingress
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Caption: Logical workflow for determining the boiling point and density of 4-Chloroheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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